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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanol

Cat. No.: B1162685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling 3-
(Hydroxymethyl)cyclopentanol in a laboratory setting. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 3-(Hydroxymethyl)cyclopentanol is not readily

available, its structure as a diol derivative of cyclopentane suggests hazards similar to other

cyclic alcohols like cyclopentanol.[1] Based on data for analogous compounds, 3-
(Hydroxymethyl)cyclopentanol should be treated as a potentially flammable liquid and an

irritant.[1][2] All waste containing this compound must be handled as hazardous waste.[3]

Anticipated Hazards:

Flammability: Vapors may form flammable mixtures with air.[4]

Skin and Eye Irritation: Direct contact may cause irritation.[5]

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory discomfort.
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Due to the limited availability of specific data for 3-(Hydroxymethyl)cyclopentanol, the

following table includes information for the closely related compound, Cyclopentanol, to provide

an estimate of physical and chemical properties.

Property Value (for Cyclopentanol) Reference

Molecular Formula
C₆H₁₂O₂ (for 3-

(Hydroxymethyl)cyclopentanol)
[6]

Molecular Weight
116.16 g/mol (for 3-

(Hydroxymethyl)cyclopentanol)
[6][7]

Appearance Liquid (Assumed)

Boiling Point 139-140 °C (for Cyclopentanol)

Flash Point
51 °C (124 °F) (for

Cyclopentanol)

Flammability
Flammable liquid and vapor

(Category 3 for Cyclopentanol)

Transport Information

UN Number: 2244, Class: 3,

Packing Group: III (for

Cyclopentanol)

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
(Hydroxymethyl)cyclopentanol to minimize exposure and ensure personal safety.
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PPE Category
Specific
Recommendations

Rationale

Hand Protection

Nitrile, Neoprene, or Butyl

rubber gloves.[8][9] A minimum

thickness should be chosen

based on the duration of

handling and potential for

splash contact.

Protects against skin irritation

and potential absorption.

These materials generally offer

good resistance to alcohols.[8]

[9]

Eye and Face Protection

Chemical splash goggles are

required.[4][10][11] In

situations with a higher risk of

splashing, a face shield should

be worn in addition to goggles.

[5][12]

Protects eyes from splashes

and vapors that can cause

serious irritation.

Skin and Body Protection

A chemical-resistant lab coat

or apron must be worn.[4][9]

Closed-toe shoes are

mandatory.[10][11]

Provides a barrier against

accidental spills and splashes,

protecting the skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation exposure.[3][4]

If a fume hood is not available

or if there is a risk of

generating aerosols, a

respirator with an appropriate

organic vapor cartridge may be

necessary based on a risk

assessment.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls:

Ventilation: Ensure a calibrated and certified chemical fume hood is used for all

manipulations of 3-(Hydroxymethyl)cyclopentanol.[3][4]
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Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and unobstructed.[3]

Ignition Sources: Remove all potential ignition sources from the immediate work area, such

as open flames, hot plates, and spark-producing equipment.[2][3][4] Use non-sparking tools

and equipment.[2][3]

Labeling: Ensure all containers are properly labeled with the chemical name and associated

hazards.[3]

Handling the Chemical:
Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[2]

Dispensing: Carefully open containers to avoid splashing. Measure and dispense the

chemical within the fume hood.

Containment: Keep containers tightly closed when not in use.[2][3]

Hygiene: Avoid contact with skin and eyes.[8] Wash hands thoroughly after handling.[8] Do

not eat, drink, or smoke in the laboratory.[13]

In Case of a Spill:
Evacuation: Evacuate non-essential personnel from the area.[3]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as sand, vermiculite, or commercial sorbent pads.[2][3]

Cleanup: Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[3]

Decontamination: Ventilate the area and decontaminate the spill surface.

First Aid Measures:
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If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2]

[3]

If on Skin: Immediately remove contaminated clothing. Rinse the affected area with plenty of

water for at least 15 minutes.[3] Seek medical attention if irritation persists.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[2][8] Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

Disposal Plan
All waste containing 3-(Hydroxymethyl)cyclopentanol must be treated as hazardous waste.

[3]

Waste Collection:

Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.[3]

Do not mix with other waste streams unless compatibility is confirmed.

Use containers designated for flammable liquid waste.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials such as strong oxidizing agents.[2][3]

Disposal Procedure:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Triple-rinse empty containers before disposal, collecting the rinsate as hazardous waste.

[1]

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 3-(Hydroxymethyl)cyclopentanol

Start: Obtain 3-(Hydroxymethyl)cyclopentanol

Preparation:
- Don appropriate PPE
- Prepare fume hood

- Remove ignition sources

Handling:
- Dispense in fume hood
- Keep containers closed

- Ground equipment

Spill Occurs?

No

Use Complete

Yes

Spill Response:
- Evacuate

- Contain with absorbent
- Collect for disposal

Yes

Waste Collection:
- Segregate liquid/solid waste

- Label containers

Disposal:
- Store in designated area
- Contact EHS for pickup

End

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-(Hydroxymethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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